3-cyclopropyl-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 3-cyclopropyl-4-ethyl-5-[(2-fluorophenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C14H16FN3S/c1-2-18-13(10-7-8-10)16-17-14(18)19-9-11-5-3-4-6-12(11)15/h3-6,10H,2,7-9H2,1H3
• InChI Key: MZFNZUKPGNJCOI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2F)C3CC3
• Molecular Formula: C14H16FN3S
• Molecular Weight: 277.36 g/mol

Description

3-cyclopropyl-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole is a chemical compound that belongs to the group of triazoles. It is an important molecule in the field of medicinal chemistry as it exhibits potent biological activity.

Mechanism of Action

The mechanism of action of 3-cyclopropyl-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole is not fully understood. However, it is known to inhibit the activity of various enzymes by binding to their active sites. It also exhibits antifungal activity by inhibiting the synthesis of ergosterol, a vital component of fungal cell membranes.
Biochemical and Physiological Effects:
3-cyclopropyl-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole has been shown to have several biochemical and physiological effects. It has been shown to decrease the activity of cytochrome P450, an important enzyme involved in drug metabolism. It also inhibits the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. In addition, it has been shown to have antifungal activity by inhibiting the synthesis of ergosterol.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-cyclopropyl-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole in lab experiments is its broad-spectrum activity. It exhibits potent activity against a wide range of enzymes and microorganisms, making it a useful tool for studying their biological functions. However, one of the limitations is its potential toxicity. It has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-cyclopropyl-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole. One potential direction is the development of more potent and selective inhibitors of specific enzymes. Another direction is the exploration of its potential use in the treatment of various diseases such as cancer and Alzheimer's disease. In addition, further studies are needed to determine its potential toxicity and safety for use in humans.

Scientific Research Applications

3-cyclopropyl-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole has been extensively studied for its biological activity. It exhibits potent inhibitory activity against a wide range of enzymes such as cytochrome P450, monoamine oxidase, and acetylcholinesterase. It also exhibits antifungal, antibacterial, and antiviral properties. Due to its broad-spectrum activity, it has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and fungal infections.